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Compound of Interest

Compound Name: Creatine citrate

Cat. No.: B069006

An In-depth Examination of the Chemical Properties, Synthesis, and Analysis of Creatine
Citrate Variants

This technical guide provides a comprehensive overview of creatine citrate, focusing on its
chemical identifiers, physicochemical properties, and relevant experimental protocols. It is
intended for researchers, scientists, and professionals in the field of drug development who are
interested in the technical aspects of this popular creatine salt.

Chemical Identification and Molecular Formula

Creatine citrate exists in several stoichiometric forms, which has led to some ambiguity in its
classification. The most common forms are monocreatine, dicreatine, and tricreatine citrate.
The properties of each are distinct, and it is crucial to differentiate between them for accurate
research and development.
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Molecular Weight (
Compound CAS Number Molecular Formula Imol )
g/mo

. . 177024-62-3, 440632-
Monocreatine Citrate C10H17N309 323.26[1]
86-0[1][2]

_ _ _ 331942-93-9 (from
Dicreatine Citrate ) C14H26N6011 454.39[3]
supplier data)

Not definitively

) ) . assigned; often
Tricreatine Citrate ) ] C1sH35N9013 585.52[5]

associated with

177024-62-3[4]

Note: The CAS number 177024-62-3 is frequently used for various forms of creatine citrate in
commercial listings, leading to potential confusion. Researchers should verify the specific
stoichiometry of the material being used.

Physicochemical Properties

The different forms of creatine citrate exhibit varying physical and chemical properties, most
notably in their melting points and aqueous solubility. These characteristics are critical for
formulation development and bioavailability studies.
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Creatine
Monocreatine Dicreatine Tricreatine Monohydrate
Property ) . .
Citrate Citrate Citrate (for
comparison)
White crystalline White to off-white ) White crystalline
Appearance White powder
powder powder powder
_ _ ~255°C
Melting Point 112-114 °C ~146 °C 148-154 °C
(decomposes)[6]
o Higher than
Solubility in ) 27.29 mg/mL (at 29 g/L (at 20 °C)
Creatine 14 g/L (at 20 °C)
Water 25 °Q)[7] [8]
Monohydrate
pH of Saturated o o
Acidic Acidic ~3.2 ~7.0

Solution

Synthesis and Metabolic Pathways
Chemical Synthesis of Creatine Citrate

The synthesis of dicreatine and tricreatine citrate involves the reaction of creatine

monohydrate with citric acid in a solvent, typically anhydrous methanol. The stoichiometry of

the reactants is adjusted to produce the desired salt form.

A general workflow for the synthesis is presented below:
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Synthesis of Tricreatine Citrate

@tor with anhydro@

Add anhydrous citric acid with stirring

Stir for 30 minutes

Add creatine monohydrate (3:1 molar ratio to citric acid)

Stir for approximately 4 hours

Filter the resulting product

Wash the product with methanol

Dry the final product

Tricreatine Citrate
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Creatine Biosynthesis Pathway

Arginine Glycine

Guanidinoacetate S-adenosyl methionine (SAM)

S-adenosyl homocysteine (SAH) Creatine
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Influence of Creatine on Akt/mTOR Pathway

Creatine Supplementation

Increased IGF-1 Signaling

Akt Activation

mTOR Activation

p70S6K Phosphorylation

Increased Muscle Protein Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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